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Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613

Technical Support Center: SR 146131

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of SR 146131, a
potent and selective nonpeptide cholecystokinin 1 (CCK1) receptor agonist.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is SR 146131 and what is its primary mechanism of action?

SR 146131 is a potent, orally available, and selective nonpeptide agonist for the
cholecystokinin 1 (CCK1) receptor.[1][3] It functions as a positive allosteric modulator of the
CCK1 receptor.[4] As a CCK1 receptor agonist, it stimulates various intracellular events linked
to receptor activation.[1] The CCK1 receptor is a G protein-coupled receptor (GPCR), and its
activation by SR 146131 initiates downstream signaling cascades.[1][2]

Q2: What are the recommended solvents for dissolving SR 1461317

SR 146131 exhibits high solubility in Dimethyl Sulfoxide (DMSO).[1][5] For in vitro studies,
DMSO is the most commonly used solvent. For in vivo applications, stock solutions in DMSO
are often further diluted in vehicles such as corn oil or a mixture of PEG300, Tween-80, and
saline.[1]

Q3: How should | store SR 146131 powder and its stock solutions?

e Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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 In solvent: Store stock solutions at -80°C for up to 2 years or at -20°C for up to 1 year.[1] It is
highly recommended to aliquot the stock solution after preparation to avoid repeated freeze-
thaw cycles.[1][6]

Troubleshooting Guide

Issue: My SR 146131 solution appears cloudy or has precipitated.

Possible Cause 1: Incomplete Dissolution.

o Solution: SR 146131 may require assistance to fully dissolve, especially at high
concentrations. Use of an ultrasonic bath is recommended to aid dissolution in DMSO.[1]
[5] Gentle heating can also be applied, but be cautious to avoid degradation of the
compound.

Possible Cause 2: Low Purity of DMSO.

o Solution: The presence of water in DMSO can significantly impact the solubility of SR
146131.[1] Always use newly opened, high-purity, anhydrous DMSO for preparing stock
solutions.

Possible Cause 3: Supersaturation.

o Solution: If you are preparing a solution at a concentration close to its solubility limit,
precipitation may occur. Try preparing a slightly more dilute stock solution. Ensure the final
concentration in your experimental medium is well below the solubility limit to prevent
precipitation upon dilution.

Possible Cause 4: Incompatibility with Aqueous Buffers.

o Solution: When diluting a DMSO stock solution into an aqueous buffer for your experiment,
the final concentration of DMSO should be kept low (typically <0.5%) to maintain the
solubility of SR 146131 and to minimize solvent toxicity to cells. If precipitation occurs
upon dilution, consider using a different formulation for aqueous solutions, such as those
involving solubilizing agents like SBE-3-CD.[1]

Data Presentation
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Table 1: Solubility of SR 146131 in Various Solvents

Solvent Concentration Remarks

Ultrasonic assistance is
DMSO 250 mg/mL (409.73 mM) needed. Use newly opened,
hygroscopic DMSO.[1][5]

10% DMSO in 90% Corn Oil > 2.08 mg/mL (3.41 mM) Results in a clear solution.[1]

Forms a suspended solution;
10% DMSO, 40% PEG300,

) 2.08 mg/mL (3.41 mM) ultrasonic assistance is
5% Tween-80, 45% Saline

needed.[1]

] Forms a suspended solution;
10% DMSO in 90% (20% SBE-

) ) 2.08 mg/mL (3.41 mM) ultrasonic assistance is
B-CD in Saline)

needed.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM SR 146131 Stock Solution in DMSO

» Weighing: Accurately weigh the required amount of SR 146131 powder (Molecular Weight:
610.16 g/mol ).[1] For 1 mL of a 10 mM solution, you will need 6.1016 mg.

e Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

 Dissolution: Vortex the solution briefly and then place it in an ultrasonic bath until the solid is
completely dissolved.

o Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-80°C or -20°C.

Protocol 2: Preparation of an In Vivo Dosing Solution in Corn Oill

» Prepare Stock: Prepare a concentrated stock solution of SR 146131 in DMSO (e.g., 20.8
mg/mL).[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://labsolu.ca/product/sr-146131/
https://www.medchemexpress.com/SR_146131.html
https://www.medchemexpress.com/SR_146131.html
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/product/b1682613?utm_src=pdf-body
https://www.medchemexpress.com/SR_146131.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Dilution: For a 1 mL working solution, add 100 pL of the DMSO stock solution to 900 pL of
corn oil.[1]

e Homogenization: Mix thoroughly by vortexing to ensure a uniform and clear solution.[1]

V - I - t -
Stock Solution Preparation Storage
Weigh SR 146131 Powder »| Add Anhydrous DMSO »| Vortex & Sonicate |-|—cnsure Complete Dissolution g f - ajig ot into Vials »| Store at -80°C or -20°C

Click to download full resolution via product page

Workflow for preparing an SR 146131 stock solution.
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Simplified signaling pathway of the CCK1 receptor activated by SR 146131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. biocompare.com [biocompare.com]

e 3. SR 146131 | 221671-61-0 [chemicalbook.com]

e 4. SR146131 |[CAS:221671-61-0 Probechem Biochemicals [probechem.com]
e 5. labsolu.ca [labsolu.ca]

e 6. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [SR 146131 solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682613#sr-146131-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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